Cas no 2411791-72-3 (2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 2411791-72-3
• MF: C₂₉H₃₅BFNO₄
• MW: 491.401911973953
• CID: 6787892
• PubChem ID: 155754326
• Update Time: 2025-06-12

2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2411791-72-3
• N-[2-Fluoro-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-4-methoxy-N-[(4-methoxyphenyl)methyl]benzenemethanamine
• E72163
• 2-fluoro-N,N-bis[(4-methoxyphenyl)methyl]-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• C29H35BFNO4
• starbld0008221
• WS-00896
• DB-387466

• Inchi： 1S/C29H35BFNO4/c1-20-16-25(30-35-28(2,3)29(4,5)36-30)27(31)26(17-20)32(18-21-8-12-23(33-6)13-9-21)19-22-10-14-24(34-7)15-11-22/h8-17H,18-19H2,1-7H3
• InChI Key： HDENWPTZSBJHMX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=CC=1B1OC(C)(C)C(C)(C)O1)N(CC1C=CC(=CC=1)OC)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 491.2643169g/mol
• Monoisotopic Mass: 491.2643169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2Ų

Additional information on 2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Recent Advances in the Study of 2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 2411791-72-3)

The compound 2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 2411791-72-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting proteases and other enzymes involved in disease pathways. Recent studies have explored its potential applications in drug discovery, with a focus on its role in the development of novel therapeutics for cancer, inflammatory diseases, and infectious diseases.

One of the most notable advancements in the study of this compound is its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers have demonstrated its efficacy as a versatile building block for the construction of complex molecular architectures. The presence of the dioxaborolane moiety enhances its stability and reactivity, making it an ideal candidate for iterative coupling strategies. Recent publications highlight its utility in the synthesis of kinase inhibitors, where it serves as a critical component in the development of targeted therapies.

In addition to its synthetic applications, 2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline has been investigated for its pharmacological properties. Preliminary in vitro studies suggest that it exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with hematological malignancies. These findings have spurred further research into its mechanism of action, with a focus on its interaction with cellular signaling pathways. The compound's ability to modulate key enzymatic targets underscores its potential as a lead compound for drug development.

Recent structural-activity relationship (SAR) studies have provided valuable insights into the optimization of this compound. By systematically modifying its functional groups, researchers have identified derivatives with enhanced potency and selectivity. For instance, the introduction of electron-withdrawing substituents on the aromatic ring has been shown to improve its binding affinity for specific protein targets. These discoveries are paving the way for the design of next-generation therapeutics with improved efficacy and reduced off-target effects.

The safety and pharmacokinetic profile of 2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline have also been subjects of recent investigation. Preclinical studies indicate that the compound exhibits favorable metabolic stability and low toxicity, making it a promising candidate for further development. However, challenges remain in optimizing its bioavailability and tissue distribution, which are critical for its translation into clinical applications. Ongoing research aims to address these limitations through formulation strategies and prodrug approaches.

In conclusion, the compound 2-Fluoro-N,N-bis(4-methoxybenzyl)-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 2411791-72-3) represents a valuable tool in both synthetic chemistry and drug discovery. Its versatility, coupled with its promising biological activity, positions it as a key player in the development of novel therapeutics. Future studies will likely focus on expanding its applications and refining its pharmacological properties to meet the growing demands of precision medicine.